2-Tert-butyl-4-piperazin-1-yl-6-(2-trifluoromethoxyethyl)pyrimidine

• Molecular Formula: C15H23F3N4O
• Molecular Weight: 332.36 g/mol
• IUPAC Name: 2-tert-butyl-4-piperazin-1-yl-6-[2-(trifluoromethoxy)ethyl]pyrimidine
• InChI: InChI=1S/C15H23F3N4O/c1-14(2,3)13-20-11(4-9-23-15(16,17)18)10-12(21-13)22-7-5-19-6-8-22/h10,19H,4-9H2,1-3H3
• InChI Key: KLAIOAKWUQDOQR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC(=CC(=N1)N2CCNCC2)CCOC(F)(F)F

Description

2-Tert-butyl-4-piperazin-1-yl-6-(2-trifluoromethoxyethyl)pyrimidine is a useful research compound. Its molecular formula is C15H23F3N4O and its molecular weight is 332.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the solution of 4-[5-bromo-2-tert-butyl-6-(2-trifluoromethoxy-ethyl)-pyrimidin-4-yl]-piperazine-1-carboxylic acid benzyl ester (26 mg, 0.048 mmol) in EA (3 mL) was added Pd/C (10.15 mg). Then the mixture was stirred for 40 min under H2 (15 psi) atmosphere. Then the mixture was concentrated and the residue was used in the next step directly.